Cas no 952968-91-1 (N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-4-methylbenzamide)

• Product Name: N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-4-methylbenzamide
• CAS No: 952968-91-1
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 5913083
• PubChem ID: 16885853
• Update Time: 2025-10-18

N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-4-methylbenzamide
• 952968-91-1
• F5014-0104
• N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-4-methylbenzamide
• N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide
• AKOS024489092
• N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-4-methylbenzamide

• Inchi： 1S/C22H20N4O3/c1-14-4-6-15(7-5-14)22(27)24-17-12-16(8-9-19(17)28-2)18-13-26-20(23-18)10-11-21(25-26)29-3/h4-13H,1-3H3,(H,24,27)
• InChI Key： COYOQJGKHCRWEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1OC)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-4-methylbenzamide

Compound CAS No. 952968-91-1: N-(2-Methoxy-5-{6-MethoxyImidazo[1,2-b]Pyridazin-2-yl}Phenyl)-4-Methylbenzamide

The compound N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-4-methylbenzamide, identified by the CAS registry number 952968-91-1, represents a highly specialized organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety, a methoxy-substituted phenyl group, and an imidazo[1,2-b]pyridazine ring system. The combination of these structural elements suggests that this compound may exhibit unique chemical properties and biological activities.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in drug discovery. These heterocyclic compounds are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of methoxy groups in the structure of CAS No. 952968-91-1 further enhances its potential as a bioactive molecule. Methoxy substitution is often associated with improved pharmacokinetic properties, such as increased solubility and reduced toxicity.

One of the key features of this compound is its benzamide group. Benzamides are widely used in pharmaceuticals due to their ability to modulate enzyme activity and stabilize protein structures. The 4-methyl substitution on the benzamide ring may contribute to enhanced lipophilicity, which could be advantageous in drug design for targeting specific biological pathways.

The synthesis of CAS No. 952968-91-1 involves a multi-step process that likely includes coupling reactions and functional group transformations. Researchers have developed efficient methods for constructing imidazo[1,2-b]pyridazine rings, often utilizing microwave-assisted synthesis or catalytic systems to improve reaction yields and selectivity. The incorporation of methoxy groups typically requires protection-deprotection strategies to ensure regioselectivity during the synthesis process.

From an applications perspective, CAS No. 952968-91-1 could serve as a lead compound for developing new therapeutic agents. Its structural features suggest potential activity as an anti-inflammatory agent or a modulator of cellular signaling pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins with high accuracy, facilitating their optimization for specific therapeutic purposes.

In terms of safety and toxicity, preliminary studies on similar compounds indicate that methoxy-substituted imidazo[1,2-b]pyridazines exhibit low cytotoxicity against human cell lines. However, comprehensive toxicological evaluations are required to confirm the safety profile of CAS No. 952968-91-1 for clinical use.

Looking ahead, the development of CAS No. 952968-91-1 into a viable drug candidate will depend on several factors, including its pharmacokinetic properties and efficacy in preclinical models. Researchers are actively exploring strategies to enhance the bioavailability and stability of such compounds through structural modifications and formulation innovations.

In conclusion, CAS No. 952968-91-1 represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery programs targeting various therapeutic areas.